molecular formula C21H32O3 B1175483 17alpha-Hydroxypregnenolone CAS No. 19454-90-1

17alpha-Hydroxypregnenolone

Cat. No. B1175483
CAS RN: 19454-90-1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

17alpha-hydroxypregnenolone is a hydroxypregnenolone carrying an alpha-hydroxy group at position 17. It has a role as a human metabolite and a mouse metabolite. It is a hydroxypregnenolone, a 3beta-hydroxy steroid, a 17alpha-hydroxy steroid, a 3beta-hydroxy-Delta(5)-steroid, a 17alpha-hydroxy-C21-steroid and a tertiary alpha-hydroxy ketone.
17alpha-Hydroxypregnenolone is a natural product found in Homo sapiens with data available.
A 21-carbon steroid that is converted from PREGNENOLONE by STEROID 17-ALPHA-HYDROXYLASE. It is an intermediate in the delta-5 pathway of biosynthesis of GONADAL STEROID HORMONES and the adrenal CORTICOSTEROIDS.

Scientific Research Applications

Adrenal Gland Function and Steroid Metabolism

17alpha-Hydroxypregnenolone plays a significant role in adrenal gland function. It is secreted by the adrenal glands, as evidenced by its isolation from adrenal venous blood of baboons, indicating its importance in primate steroid metabolism (Gontscharow et al., 1976). This steroid is also involved in converting pregnenolone to dehydroepiandrosterone (DHEA) in a two-step process, with 17alpha-hydroxypregnenolone as an intermediate, highlighting its role in steroidogenesis (Soucy & Luu‐The, 2000).

Diagnostic Applications

17alpha-Hydroxypregnenolone is used in diagnostic settings, particularly in neonatal screening for congenital adrenal hyperplasia (CAH). Its levels in dried blood spots from low birth weight infants are measured using advanced techniques like LC-MS/MS, which can differentiate it from 17alpha-hydroxyprogesterone, a commonly confused steroid in such screenings (Higashi et al., 2008).

Role in Steroidogenesis

In steroidogenic pathways, 17alpha-hydroxypregnenolone is a critical intermediate. For instance, in bovine cytochrome p450(17alpha,lyase) studies, it was observed that this enzyme facilitates the conversion of pregnenolone to 17alpha-hydroxypregnenolone and further to dehydroepiandrosterone, demonstrating the compound's integral role in the steroidogenic process (Yamazaki et al., 1998).

Enzymatic Interactions

There is evidence of complex enzymatic interactions involving 17alpha-hydroxypregnenolone. Studies on human 17alpha-hydroxylase/17, 20-lyase (P450c17) in intact cells showed that high levels of 17alpha-hydroxypregnenolone as a substrate lead to increased hydroxylase activity, demonstrating the enzyme's modulation by surrounding steroids and enzymes (Soucy, 2000).

Role in Reproductive Health

17alpha-Hydroxypregnenolone has been implicated in reproductive health. Its enzymatic divergence in patients with polycystic ovary syndrome (POS) suggests a role in ovarian steroidogenesis. Mitochondria from POS patients showed unique 11beta-hydroxylation activity towards 17alpha-hydroxypregnenolone, unlike normal ovarian tissue, indicating its potential involvement in POS pathophysiology (Maschler et al., 1976).

Research in Animal Models

Studies on animal models like baboons and goats have provided insights into the role of 17alpha-hydroxypregnenolone in various biological processes. For example, baboon cytochrome P450 17alpha-hydroxylase studies have contributed to understanding the biosynthesis of C21-glucocorticoids and C19-androgens (Swart et al., 2002). Similarly, research on goat testes revealed the conversion of pregnenolone to testosterone, with 17alpha-hydroxypregnenolone identified as an intermediate (Mori et al., 1980).

properties

IUPAC Name

1-[(3S,8R,9S,10R,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JERGUCIJOXJXHF-TVWVXWENSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H32O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20894988
Record name 17alpha-Hydroxypregnenolone
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

332.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid
Record name 17a-Hydroxypregnenolone
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000363
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Product Name

17alpha-Hydroxypregnenolone

CAS RN

387-79-1
Record name 17-Hydroxypregnenolone
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Record name 17-Hydroxypregnenolone
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Record name 17alpha-Hydroxypregnenolone
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Record name 3-β,17-α-dihydroxypregn-5-en-20-one
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Record name 17-HYDROXYPREGNENOLONE
Source FDA Global Substance Registration System (GSRS)
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Record name 17a-Hydroxypregnenolone
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000363
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

266 - 271 °C
Record name 17a-Hydroxypregnenolone
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0000363
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

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